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Compound of Interest

Compound Name: Sertindole-d4

Cat. No.: B12428311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sertindole-d4, a deuterated analog of

the atypical antipsychotic Sertindole. This document outlines its molecular characteristics,

relevant quantitative data, and detailed experimental protocols for its analysis. Furthermore, it

visualizes key signaling pathways and experimental workflows to support research and

development efforts.

Core Molecular Data
Sertindole-d4 is the deuterium-labeled form of Sertindole, an antipsychotic medication used in

the treatment of schizophrenia.[1][2][3] The incorporation of deuterium isotopes can modify the

pharmacokinetic profile of the parent drug and is useful as an internal standard in quantitative

analytical studies.[1][2][3]

Molecular Structure
The chemical structure of Sertindole-d4 is provided below, with the positions of the four

deuterium atoms indicated on the ethyl chain of the imidazolidinone moiety.

Chemical Name: 1-[2-[4-[5-Chloro-1-(4-fluorophenyl)-1H-indol-3-yl]-1-piperidinyl]ethyl-d4]-2-

imidazolidinone[4]

SMILES: ClC1=CC2=C(C=C1)N(C(C2)=C3CCN(CC3)C(C(N4C(NCC4)=O)([2H])[2H])([2H])

[2H])C5=CC=C(F)C=C5
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(A 2D rendering of the molecular structure would be placed here in a full whitepaper.)

Physicochemical Properties
A summary of the key physicochemical properties of Sertindole-d4 is presented in Table 1.

Property Value Reference

Molecular Formula C24H22D4ClFN4O [1][2][4]

Molecular Weight 444.97 g/mol [1][2][4]

CAS Number 1794737-42-0 [1][2][4]

Appearance White to off-white solid

Solubility
DMSO: ≥ 5 mg/mL DMF: ≥ 15

mg/mL
[1]

Storage
4°C for short-term, -20°C for

long-term in a dry, dark place.
[1][2]

Mechanism of Action and Receptor Affinity
Sertindole exerts its antipsychotic effects through a multi-receptor antagonist action, primarily

targeting dopaminergic and serotonergic pathways.[5][6][7] As a deuterated analog,

Sertindole-d4 is expected to have a similar pharmacological profile to its parent compound.

The primary mechanism involves the blockade of dopamine D2, serotonin 5-HT2A, and 5-

HT2C receptors.[6][7] It also exhibits high affinity for α1-adrenergic receptors.[6][7]

Receptor Binding Affinity
The receptor binding affinities (Ki values) for the non-deuterated parent compound, Sertindole,

are summarized in Table 2. A lower Ki value indicates a higher binding affinity.
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Receptor Ki (nM) Reference

Dopamine D2 2.7 [8]

Serotonin 5-HT2A 0.14 [9]

Serotonin 5-HT2C
Data not consistently available

in nM

α1-Adrenergic
Data not consistently available

in nM

Signaling Pathway
The therapeutic effects of Sertindole in schizophrenia are attributed to its modulation of

dopaminergic and serotonergic neurotransmission. The antagonism of D2 receptors in the

mesolimbic pathway is thought to reduce the positive symptoms of schizophrenia, such as

hallucinations and delusions.[5] The blockade of 5-HT2A receptors is a characteristic of atypical

antipsychotics and is believed to contribute to a lower incidence of extrapyramidal side effects

and potential efficacy against negative symptoms.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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